6-Fluoro-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole

• IUPAC Name: 6-fluoro-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole
• InChI: InChI=1S/C17H16FN3S/c18-13-6-7-15-16(12-13)22-17(19-15)21-10-8-20(9-11-21)14-4-2-1-3-5-14/h1-7,12H,8-11H2
• InChI Key: JMGKVXCRGQSKJJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C17H16FN3S
• Molecular Weight: 313.4 g/mol

Description

6-Fluoro-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole is a chemical compound that has been studied for its potential uses in scientific research. This compound is of interest due to its unique structure and potential for use in various applications. In

Scientific Research Applications

Antitumor Properties

Research has shown that fluorinated benzothiazoles, including derivatives of 6-Fluoro-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole, possess potent and selective antitumor properties. These compounds exhibit cytotoxicity in various cancer cell lines, including breast, ovarian, and renal cancer cells, by inducing cell cycle arrest and DNA damage. The effectiveness of these compounds appears to be influenced by the induction of cytochrome P450 enzymes, which play a crucial role in their antitumor mechanism. Notably, the synthesis and in vitro biological properties of fluorinated 2-(4-aminophenyl)benzothiazoles have been explored, highlighting their potential as broad-spectrum antitumor agents (Hutchinson et al., 2001; Bradshaw et al., 2002).

Synthesis and Characterization

Efficient synthesis methods for benzothiazole derivatives have been developed, including the use of microwave heating for rapid and efficient synthesis. These methods enable the creation of a variety of benzothiazole compounds, which can be further explored for their biological and pharmacological activities (Menteşe et al., 2015).

Antimicrobial and Antifungal Activities

Several studies have synthesized novel benzothiazole amides and evaluated their antimicrobial and antifungal activities. These compounds have shown promising results against various bacterial and fungal strains, indicating their potential as new antimicrobial agents (Pejchal et al., 2015; Sathe et al., 2011).

Development of Pharmaceutical Prodrugs

The development of amino acid prodrugs of antitumor benzothiazoles addresses formulation and bioavailability issues related to their clinical application. These prodrugs exhibit improved water solubility and stability, making them suitable candidates for parenteral administration and clinical evaluation (Hutchinson et al., 2002).